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Compound of Interest

Compound Name: Tetraphosphorus decaoxide

Cat. No.: B091053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of tetraphosphorus decaoxide (P₄O₁₀). It includes quantitative data, detailed experimental

protocols for the determination of these properties, and visualizations of key chemical

processes. This document is intended to serve as a critical resource for professionals in

research, chemical synthesis, and drug development who utilize or study phosphorus

compounds.

Core Thermodynamic Properties
Tetraphosphorus decaoxide, a potent dehydrating agent and the anhydride of phosphoric

acid, possesses well-defined thermodynamic properties that are crucial for understanding its

reactivity and for process design. The standard thermodynamic properties for both the solid

and gaseous states are summarized below.

The following tables present the standard enthalpy of formation (ΔfH°), standard molar entropy

(S°), and Gibbs free energy of formation (ΔfG°) for the solid and gaseous phases of P₄O₁₀.

Table 1: Standard Thermodynamic Properties of Solid P₄O₁₀ (s)
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Thermodynamic
Quantity

Value Units Source(s)

Standard Enthalpy of

Formation (ΔfH°)
-3009.94 kJ/mol [1]

-2984 kJ/mol [2][3][4][5]

-3110 kJ/mol [6]

Standard Molar

Entropy (S°)
228.82 J/mol·K [1]

Gibbs Free Energy of

Formation (ΔfG°)
-2675.2 kJ/mol [7][8]

-2697.0 kJ/mol [9][10]

Table 2: Standard Thermodynamic Properties of Gaseous P₄O₁₀ (g)

Thermodynamic
Quantity

Value Units Source(s)

Standard Enthalpy of

Formation (ΔfH°)
-2904.09 kJ/mol [11][12][13]

Standard Molar

Entropy (S° gas, 1

bar)

403.96 J/mol·K [11][12][13]

The heat capacity (Cₚ°) of P₄O₁₀ is a function of temperature. The NIST WebBook provides

parameters for the Shomate Equation, which describes this relationship.[1][11][12]

Shomate Equation: Cₚ°(t) = A + B·t + C·t² + D·t³ + E/t² where t = temperature (K) / 1000.

Table 3: Shomate Equation Parameters for Solid P₄O₁₀ (298-1500 K)
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Parameter Value

A 67.70925

B 576.4548

C -219.7520

D 18.93072

E -0.774806

F -3056.437

G 144.1321

H -3009.940

Source:[1][12]

Table 4: Shomate Equation Parameters for Gaseous P₄O₁₀ (298-600 K)

Parameter Value

A -10.70062

B 979.3740

C -1152.412

D 513.8161

E -0.326534

F -2936.352

G 143.8585

H -2904.085

Source:[11][13]

Experimental Protocols
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The determination of the thermodynamic properties of P₄O₁₀ relies on precise calorimetric and

vapor pressure measurements. The following sections outline the methodologies for these key

experiments.

The standard enthalpy of formation of P₄O₁₀ is determined by measuring the heat of

combustion of white phosphorus in a bomb calorimeter.

Objective: To measure the heat of combustion (ΔcE) of white phosphorus to form solid P₄O₁₀

and to calculate the standard enthalpy of formation (ΔfH°).

Materials:

Parr 1341 Plain Jacket Bomb Calorimeter or equivalent

High-purity white phosphorus (α-form)

High-pressure oxygen cylinder (99.5%+ purity)

Benzoic acid (calibration standard)

Platinum fuse wire

Digital thermometer with a precision of ±0.001 °C

Analytical balance (±0.0001 g)

2000 mL volumetric flask

Deionized water

Procedure:

Calorimeter Calibration:

1. A pellet of benzoic acid (approx. 0.2 g) is accurately weighed and placed in the fuel

capsule.[11]
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2. A 10 cm length of platinum fuse wire is attached to the electrodes of the bomb head,

ensuring it makes contact with the benzoic acid pellet.[1]

3. The bomb is sealed and flushed with oxygen to remove atmospheric nitrogen. It is then

pressurized with pure oxygen to approximately 30 atm.[1][5]

4. The bomb is submerged in a precisely measured volume (e.g., 2000 mL) of deionized

water in the calorimeter bucket.[1][14]

5. The system is allowed to reach thermal equilibrium while stirring. The initial temperature is

recorded for several minutes to establish a baseline.[14]

6. The sample is ignited. The temperature is recorded every minute until it reaches a

maximum and then begins to cool.[1]

7. The final temperature is determined after correcting for heat exchange with the

surroundings.

8. The heat capacity of the calorimeter (C_cal) is calculated using the known heat of

combustion of benzoic acid.

Combustion of White Phosphorus:

1. Due to its high reactivity, a sample of white phosphorus (approx. 0.6 g) is handled under

an inert atmosphere.[3]

2. The phosphorus is sealed in a sample holder that is impervious to oxygen but will rupture

upon ignition.[3]

3. The sample holder is placed in the bomb, and the procedure (steps 2-7 from calibration) is

repeated.

4. After the experiment, the bomb is vented slowly, and the interior is inspected for any

unburned phosphorus or soot.[11] The solid product is confirmed to be P₄O₁₀.

Calculations:
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1. The total heat released (q_total) is calculated from the temperature change and the heat

capacity of the calorimeter.

2. The heat of combustion of phosphorus at constant volume (ΔcE) is determined.

3. The enthalpy of combustion (ΔcH) is calculated from ΔcE.

4. The standard enthalpy of formation of P₄O₁₀(s) is calculated using Hess's Law and the

balanced chemical equation: P₄(s, white) + 5O₂(g) → P₄O₁₀(s).

Objective: To measure the vapor pressure of P₄O₁₀ at various temperatures to determine its

heat of sublimation.

Materials:

Static vapor pressure apparatus with a temperature-controlled sample bulb, a pressure

transducer, and a vacuum system.

High-purity crystalline P₄O₁₀.

Constant temperature bath.

High-precision pressure gauge (e.g., U-tube manometer or electronic transducer).[15]

Procedure:

Sample Preparation: A sample of P₄O₁₀ is placed in the sample bulb of the apparatus.

Degassing: The apparatus is connected to a vacuum pump, and the sample is degassed to

remove any adsorbed volatile impurities. The system is evacuated to a pressure of

approximately 13.3 Pa.[15] This process may be repeated several times, breaking the

vacuum with an inert gas like nitrogen.[15]

Measurement:

1. The sample bulb is placed in the constant temperature bath set to the desired starting

temperature.
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2. The system is allowed to reach thermal equilibrium.

3. The pressure of the vapor in equilibrium with the solid is measured by the pressure

transducer.

4. This measurement is repeated at several different temperatures.

Data Analysis:

1. The vapor pressure data is plotted as ln(P) versus 1/T (Clausius-Clapeyron plot).

2. The slope of the resulting line is equal to -ΔH_sub / R, where ΔH_sub is the enthalpy of

sublimation and R is the ideal gas constant.

Key Reactions and Visualizations
The most significant reaction of tetraphosphorus decaoxide is its vigorous and exothermic

hydrolysis to form phosphoric acid.[16] This reaction is fundamental to the industrial production

of high-purity phosphoric acid via the "thermal process".[17]

Balanced Chemical Equation: P₄O₁₀(s) + 6H₂O(l) → 4H₃PO₄(aq)[2][4][10][18][19]

The reaction proceeds through the breaking of P-O-P bonds in the cage-like structure of P₄O₁₀

and the formation of P-OH bonds.

Reactants

ProductsP₄O₁₀ (s)
Tetraphosphorus Decaoxide

4 H₃PO₄ (aq)
Phosphoric Acid

 Hydrolysis
 (Exothermic)

6 H₂O (l)
Water

Click to download full resolution via product page

Caption: Reaction pathway for the hydrolysis of P₄O₁₀ to phosphoric acid.
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The following diagram illustrates the logical workflow for the experimental determination of the

enthalpy of formation of P₄O₁₀ using bomb calorimetry.

Setup & Calibration

P₄ Combustion

Data Analysis

1. Weigh Benzoic Acid
(Calibration Standard)

2. Assemble Bomb
(Sample + Fuse Wire)

3. Pressurize with O₂

4. Submerge in Water Bath

5. Ignite & Record ΔT

6. Calculate Calorimeter
Heat Capacity (C_cal)

9. Measure Total Heat
Released (q_total = C_cal * ΔT)

Use C_cal

7. Weigh White Phosphorus (P₄)
in Inert Atmosphere

8. Repeat Steps 2-5

10. Calculate ΔcE and ΔcH
for Phosphorus Combustion

11. Apply Hess's Law

12. Determine ΔfH° of P₄O₁₀(s)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. quora.com [quora.com]

3. apps.dtic.mil [apps.dtic.mil]

4. homework.study.com [homework.study.com]

5. youtube.com [youtube.com]

6. What is the equation for the reaction of tetraphosphorus class 11 chemistry CBSE
[vedantu.com]

7. The Hydrolysis Of P4o10(s) With H2o(l) To Produce Phosphoric Acid, H3po4(l ):
[carder2.carder.gov.co]

8. researchgate.net [researchgate.net]

9. you-iggy.com [you-iggy.com]

10. webqc.org [webqc.org]

11. pages.jh.edu [pages.jh.edu]

12. sciencemadness.org [sciencemadness.org]

13. Tetraphosphorus decaoxide [webbook.nist.gov]

14. copland.udel.edu [copland.udel.edu]

15. downloads.regulations.gov [downloads.regulations.gov]

16. Apparatus to measure the vapor pressure of slowly decomposing compounds from 1 Pa
to 10^5 Pa | NIST [nist.gov]

17. engineering.uodiyala.edu.iq [engineering.uodiyala.edu.iq]

18. brainly.com [brainly.com]

19. youtube.com [youtube.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b091053?utm_src=pdf-body-img
https://www.benchchem.com/product/b091053?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=phVHEc1M4e0
https://www.quora.com/What-is-the-reaction-between-water-and-phosphorus-pentoxide-to-form-phosphoric-acid
https://apps.dtic.mil/sti/tr/pdf/AD0405917.pdf
https://homework.study.com/explanation/the-reaction-of-tetraphosphorus-decaoxide-with-water-produces-phosphoric-acid-blank-p4o10-plus-blank-h2o-rightarrow-blank-h3po4-what-are-the-respective-coefficients-when-the-equation-is-balanced-with-the-smallest-integer-values.html
https://www.youtube.com/watch?v=KBGBJ2Rg0zs
https://www.vedantu.com/question-answer/equation-for-the-reaction-of-tetraphosphorus-class-11-chemistry-cbse-607075d3b496c9010bbfda9a
https://www.vedantu.com/question-answer/equation-for-the-reaction-of-tetraphosphorus-class-11-chemistry-cbse-607075d3b496c9010bbfda9a
https://carder2.carder.gov.co/case-study/the-hydrolysis-of-p4o10s-with-h2ol-to-produce-phosphoric-acid-h3po4l-tmhkw2w1.htm
https://carder2.carder.gov.co/case-study/the-hydrolysis-of-p4o10s-with-h2ol-to-produce-phosphoric-acid-h3po4l-tmhkw2w1.htm
https://www.researchgate.net/figure/Enthalpies-of-formation-from-oxides-at-298-K-for-REPO-4-compounds-versus-RE-3-ionic_fig1_231844718
https://www.you-iggy.com/en/chemical-reactions/1x-tetraphosphorus-decaoxide-plus-6x-water-yields-4x-phosphoric-acid/
https://www.webqc.org/balanced-equation-P4O10+H2O=H3PO4
https://pages.jh.edu/chem/fairbr/teach/Exp%203.pdf
http://www.sciencemadness.org/talk/viewthread.php?tid=71072
https://webbook.nist.gov/cgi/cbook.cgi?ID=C16752606&Mask=6F
https://copland.udel.edu/~dougr/Exp4.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0271-0031/attachment_2.pdf
https://www.nist.gov/publications/apparatus-measure-vapor-pressure-slowly-decomposing-compounds-1-pa-105-pa
https://www.nist.gov/publications/apparatus-measure-vapor-pressure-slowly-decomposing-compounds-1-pa-105-pa
https://engineering.uodiyala.edu.iq/uploads/hussien/noor/chemical%20projects/%D8%A7%D9%86%D8%AA%D8%A7%D8%AC%20%D8%AD%D8%A7%D9%85%D8%B6%20%D8%A7%D9%84%D9%81%D8%B3%D9%81%D9%88%D8%B1%D9%8A%D9%83.pdf
https://brainly.com/question/14272900
https://www.youtube.com/watch?v=Ck45fiDAWCM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
Properties of Tetraphosphorus Decaoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091053#thermodynamic-properties-of-
tetraphosphorus-decaoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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